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Compound of Interest

Compound Name: (2R)-2-Pyrrolidineethanamine

CAS No.: 1053182-84-5

Cat. No.: B3363823

Get Quote

Executive Summary
(2R)-2-Pyrrolidineethanamine (CAS: 1053182-84-5) is a high-value chiral diamine scaffold

extensively utilized in the synthesis of pharmaceutical agents, particularly kinase inhibitors and

GPCR ligands. Its utility lies in its ability to introduce specific stereochemical vectors and

improve the pharmacokinetic solubility profiles of drug candidates.

However, its handling presents a dual challenge: severe physiological toxicity (corrosive to

tissue) and chemical instability (hygroscopic and air-sensitive). Improper handling not only

poses immediate safety risks but compromises the enantiomeric integrity required for

downstream biological assays. This guide synthesizes field-proven protocols for the inert

manipulation, storage, and emergency management of this compound.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
Understanding the physical constants is the first line of defense in designing safe experimental

setups.
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Table 1: Physicochemical Profile

Property Data Relevance to Handling

Chemical Name (2R)-2-Pyrrolidineethanamine
Specific enantiomer (R-

isomer).

CAS Number
1053182-84-5 (Specific) /

7154-73-6 (Racemate)

Verify CAS to ensure correct

stereochemistry.

Molecular Formula C₆H₁₄N₂ Diamine functionality.

Molecular Weight 114.19 g/mol Calculation of stoichiometry.

Physical State Colorless to light brown liquid Darkening indicates oxidation.

Boiling Point 66-70 °C @ 23 mmHg
Volatile under high vacuum;

use cold traps.

Density 0.901 g/mL @ 25 °C
Lighter than water; floats

during aqueous workup.

Flash Point ~47 °C (Closed Cup)
Flammable. Ground all

equipment.

pKa
~9.7 (secondary amine) /

~10.5 (primary amine)

Highly basic; corrosive to

skin/mucosa.

Hazard Identification & Mechanistic Toxicology[7]
GHS Classification

Flammable Liquids (Category 3): Vapor/air mixtures are explosive above 47°C.

Skin Corrosion/Irritation (Category 1B): Causes irreversible tissue damage (necrosis) upon

contact.

Serious Eye Damage (Category 1): Risk of permanent blindness.

The "Why" Behind the Hazard

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3363823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alkaline Hydrolysis: As a diamine, the compound possesses two nucleophilic nitrogen

centers. Upon contact with biological tissue, it rapidly saponifies cell membrane lipids and

denatures proteins (liquefaction necrosis), allowing deep tissue penetration. Unlike acid

burns, which form a protective eschar, amine burns continue to penetrate until neutralized.

Carbamate Formation: Primary and secondary amines react avidly with atmospheric CO₂ to

form carbamate salts (white crusts).

Reaction:

Impact: This reaction is exothermic and alters the stoichiometry of sensitive reactions,

potentially leading to failed syntheses or hazardous pressure buildups in sealed waste

containers.

Strategic Handling: Inert Atmosphere Protocols
To maintain scientific integrity and safety, (2R)-2-Pyrrolidineethanamine must be handled

under an inert atmosphere (Nitrogen or Argon). The following workflow ensures zero contact

with atmospheric moisture or oxygen.[1][2][3]

Protocol: Syringe Transfer of Air-Sensitive Liquids
Objective: Transfer reagent from a Sure/Seal™ bottle to a reaction vessel without exposure.

Preparation:

Oven-dry all glassware and syringes (120°C for >2 hours).

Secure the reagent bottle with a clamp; do not rely on hand-holding.

Insert a short "bleed" needle connected to an inert gas line (bubbler) into the reagent

bottle septum to equalize pressure.

Withdrawal:

Purge the syringe: Insert needle into the bottle headspace, pull N₂, remove, and expel.

Repeat 3x.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3363823/docs?utm_src=pdf-body#technical-guide-safe-handling-and-utilization-of-2r-2-pyrrolidineethanamine
https://ehs.umich.edu/wp-content/uploads/2021/06/al_techbull_al134.pdf
https://pim-resources.coleparmer.com/sds/96268.pdf
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/The_Schlenk_Line_Survival_Guide_(Borys)/01%3A_Guides/1.03%3A_Performing_Sensitive_Reactions_without_a_Schlenk_Line
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3363823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insert needle into the liquid.[1][3][4] Slowly pull the plunger to withdraw slightly more than

the required volume.

Invert the syringe (needle up) while still in the bottle (if headspace allows) or carefully

withdraw and invert to expel bubbles.

Critical Step: Push the plunger to the exact volume mark before removing the needle from

the inert environment if possible, or adjust quickly under a blanket of N₂.

Transfer:

Insert the needle into the septum of the receiving reaction flask (which must already be

under positive inert gas pressure).

Inject slowly down the side of the flask to prevent splashing.

Decision Logic: Handling Workflow
The following diagram illustrates the critical decision points when handling this corrosive, air-

sensitive amine.
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START: Reagent Required

Check Physical State:
Is it clear/colorless?

STOP: Oxidation/Carbamate detected.
Purify (Distillation) or Discard.

Yellow/Crusty

Prep: Oven-dry glassware,
Flush with N2/Ar

Clear

Volume > 10 mL?

Method: Syringe Transfer
(Positive Pressure)

No (<10mL)

Method: Cannula Transfer
(Double-ended needle)

Yes (>10mL)

Execute Transfer to
Reaction Vessel

Quench Needle/Cannula
in 5% HCl/MeOH

END: Process Complete

Click to download full resolution via product page

Figure 1: Decision logic for the safe transfer of (2R)-2-Pyrrolidineethanamine.
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Storage & Maintenance
Shelf-Life Optimization:

Temperature: Store at 2–8 °C. Lower temperatures reduce the rate of oxidative degradation.

Atmosphere: Store under Argon (Ar) if possible, as Ar is heavier than air and provides a

better blanket than Nitrogen (N₂) for opened containers.

Container: Reseal with Parafilm® or electrical tape immediately after use. If the septum is

punctured multiple times, replace the cap or transfer to a new Schlenk flask to ensure a

hermetic seal.

Self-Validating Check: Before every use, visually inspect the liquid.

Pass: Clear, colorless liquid.[5]

Fail: Yellow/brown tint or white solid precipitate (carbamates) around the cap. Do not use for

enantioselective synthesis if degraded, as impurities may catalyze racemization.

Emergency Response & Waste Disposal
Spill Management
Do not use water initially. Water can spread the immiscible organic amine or generate heat.

Evacuate: Clear the immediate area.

PPE: Wear butyl rubber gloves (nitrile is permeable to some amines over time), goggles, and

a face shield.

Neutralization: Cover the spill with a mixture of sand and soda ash, or a commercial amine

neutralizer (often citric acid based).

Cleanup: Once absorbed and neutralized, sweep into a hazardous waste container labeled

"Corrosive - Basic Organic."

First Aid (Self-Validating Protocol)
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Skin Contact: Immediate flush with water for 15 minutes.[2][6] Do not use vinegar (acid) on

skin burns as the exothermic neutralization reaction can worsen the thermal injury.

Eye Contact: Flush with water or saline for 15 minutes, holding eyelids open. Seek

immediate ophthalmological care.

Waste Disposal[12][13]
Quenching: Dilute waste amine in a combustible solvent (e.g., ethanol) and slowly treat with

dilute acid (e.g., 1M HCl) to form the non-volatile ammonium salt before disposal.

Labeling: Clearly tag as "Flammable" and "Corrosive."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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